1-((1R,2R)-2-Amino-1,2-diphenylethyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea

• IUPAC Name: 1-[(1R,2R)-2-amino-1,2-diphenylethyl]-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C23H19F6N3S/c24-22(25,26)16-11-17(23(27,28)29)13-18(12-16)31-21(33)32-20(15-9-5-2-6-10-15)19(30)14-7-3-1-4-8-14/h1-13,19-20H,30H2,(H2,31,32,33)/t19-,20-/m1/s1
• InChI Key: IYOXSNQTLZTQFG-WOJBJXKFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]([C@@H](C2=CC=CC=C2)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N
• Molecular Formula: C23H19F6N3S
• Molecular Weight: 483.5 g/mol
• CAS No.: 1088705-53-6

Description

1-((1R,2R)-2-Amino-1,2-diphenylethyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea is a useful research compound. Its molecular formula is C23H19F6N3S and its molecular weight is 483.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organocatalysis

1-((1R,2R)-2-Amino-1,2-diphenylethyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea and its derivatives have significant applications in organocatalysis. They are used as hydrogen-bonding organocatalysts in a wide variety of reactions, including Michael reactions, enantio- and diastereoselective reactions, and asymmetric biocatalytic reductions. These compounds facilitate reactions by activating substrates and stabilizing developing charges in transition states, thereby enhancing reaction efficiency and selectivity (Nickisch, Gabrielsen, & Meier, 2020), (Okino et al., 2005), (Lippert et al., 2012).

Chiral Solvating Agents

These compounds are also effective as chiral solvating agents (CSAs) for the enantiodiscrimination of amino acid derivatives using nuclear magnetic resonance (NMR) spectroscopy. They provide an efficient method for differentiating NMR signals of enantiomeric substrates, which is crucial in the study of chirality in organic compounds (Recchimurzo et al., 2020), (Recchimurzo et al., 2021).

Synthesis of Chiral Intermediates

These thiourea derivatives play a key role in the synthesis of chiral intermediates, important in pharmaceutical applications. For example, they are used in the synthesis of key intermediates for drugs like aprepitant, showcasing their relevance in the development of pharmaceuticals (Yu, Li, Lu, & Zheng, 2018).

Crystal Engineering

In the field of crystal engineering, these thiourea compounds are used for their robust hydrogen-bonding properties. They have been applied in the design of novel materials due to their ability to form consistent and predictable molecular structures, which is essential in crystallography and material science (Paisner, Zakharov, & Doxsee, 2010).

Organocatalysis in Polymer Chemistry

Furthermore, these compounds find applications in polymer chemistry, specifically in the hydrogen-bonding organocatalysis for the living ring-opening polymerization of α-amino acid N-carboxyanhydrides. This method allows for the synthesis of well-defined linear and multi-armed polypeptides, crucial in the development of advanced polymeric materials (Zhao, Gnanou, & Hadjichristidis, 2015).